Cas no 2166672-05-3 (3-(2-methylpiperidin-4-yl)benzoic acid)

• Product Name: 3-(2-methylpiperidin-4-yl)benzoic acid
• CAS No: 2166672-05-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6276265
• PubChem ID: 76723586
• Update Time: 2025-05-22

3-(2-methylpiperidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpiperidin-4-yl)benzoic acid
• 2166672-05-3
• EN300-1477285

• Inchi： 1S/C13H17NO2/c1-9-7-11(5-6-14-9)10-3-2-4-12(8-10)13(15)16/h2-4,8-9,11,14H,5-7H2,1H3,(H,15,16)
• InChI Key： XJLRJEYJJDQBBA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1CCNC(C)C1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(2-methylpiperidin-4-yl)benzoic acid

3-(2-Methylpiperidin-4-yl)benzoic Acid: A Comprehensive Overview

3-(2-Methylpiperidin-4-yl)benzoic acid (CAS No: 2166672-05-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid group attached to a 2-methylpiperidine ring, creating a structure that exhibits interesting chemical properties and biological activities.

The synthesis of 3-(2-Methylpiperidin-4-yl)benzoic acid involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical practices. Researchers have also explored the stereochemical outcomes of these reactions, shedding light on the importance of reaction conditions in determining the final product's configuration.

One of the most promising aspects of 3-(2-Methylpiperidin-4-yl)benzoic acid is its potential as a building block in drug design. The compound's structure allows for functional group diversity, making it a versatile starting material for developing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on key biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in various diseases including cardiovascular disorders and neurodegenerative diseases.

Recent research has also focused on the material properties of 3-(2-Methylpiperidin-4-yl)benzoic acid. Its ability to form stable crystalline structures has led to investigations into its use in organic electronics and optoelectronic devices. Preliminary findings suggest that the compound's electronic properties could be tailored for applications in light-emitting diodes (LEDs) and photovoltaic cells, offering new avenues for renewable energy technologies.

In addition to its synthetic and material applications, 3-(2-Methylpiperidin-4-yl)benzoic acid has been studied for its role in natural product synthesis. The compound's structural similarity to certain alkaloids has inspired efforts to use it as an intermediate in the total synthesis of complex natural products. These studies not only advance our understanding of biosynthetic pathways but also pave the way for the development of novel therapeutic agents.

The biological evaluation of 3-(2-Methylpiperidin-4-yl)benzoic acid has revealed intriguing pharmacokinetic profiles. Preclinical studies indicate that the compound exhibits favorable absorption and distribution properties, making it a promising candidate for further drug development. Furthermore, its metabolic stability has been assessed using advanced analytical techniques, providing insights into its potential as a lead compound in medicinal chemistry.

From an environmental perspective, the ecological impact of 3-(2-Methylpiperidin-4-yl)benzoic acid has been a topic of recent research. Studies have examined its biodegradability under various conditions, with results suggesting that the compound undergoes rapid microbial degradation under aerobic conditions. These findings are crucial for assessing the environmental safety of this compound and ensuring its sustainable use in industrial applications.

In conclusion, 3-(2-Methylpiperidin-4-yl)benzoic acid (CAS No: 2166672-05-3) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new dimensions of this compound's potential, it is poised to make significant contributions to fields ranging from drug discovery to sustainable materials science.